Cas no 123484-12-8 (1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside)

1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside structure
123484-12-8 structure
Product Name:1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
CAS No:123484-12-8
MF:C21H19FO7
MW:402.369770288467
CID:2359630
Update Time:2023-11-22

1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

    • 1-O-acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-α,β-D-ribofuranose
    • 3-Deoxy-3-fluoro-D-ribofuranose 1-acetate 2,5-dibenzoate
    • 1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
    • ((2R,3R,4S)-5-Acetoxy-4-(benzoyloxy)-3-fluorotetrahydrofuran-2-yl)methyl benzoate
    • (5-Acetyloxy-4-benzoyloxy-3-fluorooxolan-2-yl)methyl benzoate
    • Inchi: 1S/C21H19FO7/c1-13(23)27-21-18(29-20(25)15-10-6-3-7-11-15)17(22)16(28-21)12-26-19(24)14-8-4-2-5-9-14/h2-11,16-18,21H,12H2,1H3
    • InChI Key: XSDAYCCHILKDKY-UHFFFAOYSA-N
    • SMILES: FC1C(COC(C2C=CC=CC=2)=O)OC(C1OC(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 584
  • Topological Polar Surface Area: 88.1

Experimental Properties

  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.01 g/l) (25 º C),

1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O206985-25mg
1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
123484-12-8
25mg
$ 235.00 2022-06-03
TRC
O206985-50mg
1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
123484-12-8
50mg
$ 390.00 2022-06-03
Biosynth
MA31302-250 mg
1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
123484-12-8
250MG
$2,021.25 2023-01-04
Biosynth
MA31302-500 mg
1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
123484-12-8
500MG
$2,887.50 2023-01-04
Biosynth
MA31302-1000 mg
1-O -Acetyl-2,5-di-O-benzoyl-3-fluoro-3-deoxy-D-ribofuranoside
123484-12-8
1g
$4,042.50 2023-01-04
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